Cas no 3305-68-8 (9-Octadecen-1-ol,1,1',1''-phosphate, (9Z,9'Z,9''Z)-)

• Product Name: 9-Octadecen-1-ol,1,1',1''-phosphate, (9Z,9'Z,9''Z)-
• CAS No: 3305-68-8
• MF: C₅₄H₁₀₅O₄P
• MW: 849.382879018784
• CID: 306620
• PubChem ID: 6436723
• Update Time: 2025-04-19

9-Octadecen-1-ol,1,1',1''-phosphate, (9Z,9'Z,9''Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecen-1-ol,1,1',1''-phosphate, (9Z,9'Z,9''Z)-
• Tri-(9Z)-9-octadecen-1-yl phosphate
• 9-Octadecen-1-ol, phosphate (3:1), (Z,Z,Z)-
• Hostaphat KO 300
• tri-(9Z)-octadec-9-en-1-yl phosphate
• Trioleyl phosphate
• EINECS 221-983-4
• Q27247658
• 9-OCTADECEN-1-OL, PHOSPHATE (3:1), (9Z,9'Z,9''Z)-
• TRIOLEYL PHOSPHATE [INCI]
• 9-OCTADECEN-1-OL, 1,1',1''-PHOSPHATE, (9Z,9'Z,9''Z)-
• 3305-68-8
• NIKKOL TOP-0
• tris[(Z)-octadec-9-enyl] phosphate
• 04N84W7M6Y
• SCHEMBL304774
• NS00014186
• UNII-04N84W7M6Y

• Inchi： 1S/C54H105O4P/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-56-59(55,57-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)58-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h25-30H,4-24,31-54H2,1-3H3/b28-25-,29-26-,30-27-
• InChI Key： SVETUDAIEHYIKZ-IUPFWZBJSA-N
• SMILES： P(=O)(OCCCCCCCC/C=C\CCCCCCCC)(OCCCCCCCC/C=C\CCCCCCCC)OCCCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 848.77555
• Monoisotopic Mass: 848.77504882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 59
• Rotatable Bond Count: 51
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 23.2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76